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Abstract
Menthyl anthranilate, a key compound in various industrial applications, is often a subject of

inquiry regarding its natural origins and biosynthesis. This technical guide clarifies the current

scientific understanding of menthyl anthranilate, focusing on its occurrence and synthesis.

Contrary to its close relative, methyl anthranilate, there is no substantive evidence to suggest

that menthyl anthranilate is a naturally occurring compound. Consequently, a natural

biosynthetic pathway has not been identified. This document provides a comprehensive

overview of the chemical synthesis of menthyl anthranilate, including detailed experimental

protocols and a discussion of potential enzymatic synthesis routes. Physicochemical data is

presented in a structured format to aid researchers.

Natural Occurrence: A Notable Absence
Extensive reviews of scientific literature and chemical databases reveal a significant lack of

evidence for the natural occurrence of menthyl anthranilate in plants, essential oils, or any

other natural sources. This stands in stark contrast to methyl anthranilate, a structurally similar

compound, which is a well-documented natural product found in Concord grapes (Vitis

labrusca), jasmine, bergamot, and a variety of other plants. The distinct "grapey" aroma of

many of these natural sources is attributed to methyl anthranilate.
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Given the absence of menthyl anthranilate in nature, there is no known natural biosynthesis

pathway for this compound. The enzymatic machinery for the esterification of anthranilic acid

with menthol has not been observed in any organism. Therefore, for practical and research

purposes, menthyl anthranilate should be considered a synthetic compound.

Physicochemical Properties
A summary of the key physicochemical properties of menthyl anthranilate is provided in Table

1. This data is essential for its application in research and development, particularly in

formulations for cosmetics and sunscreens where it is used as a UV-A absorber.[1][2]

Property Value

Molecular Formula C₁₇H₂₅NO₂

Molecular Weight 275.39 g/mol

CAS Number 134-09-8

Appearance
Colorless or pale yellow oil with a distinct bluish

fluorescence

Melting Point 62.5-63.5 °C

Boiling Point 177-179 °C at 3 mmHg

Density 1.037 g/cm³ at 35 °C

Solubility
Soluble in oil, alcohol, and dilute aqueous acids.

Insoluble in water.

UV Absorption Maxima 220, 249, 340 nm (in ethanol)

Fluorescence Emission 405 nm (in ethanol)

Synthesis of Menthyl Anthranilate
Menthyl anthranilate is primarily produced through chemical synthesis. Two main routes are

commonly employed: direct esterification and transesterification. Additionally, enzymatic

synthesis presents a potential "green" alternative.
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Chemical Synthesis Pathways
The chemical synthesis of menthyl anthranilate can be achieved through two primary

methods, both of which are detailed below.

This method involves the reaction of anthranilic acid with menthol in the presence of an acid

catalyst to form the menthyl ester.

Direct Esterification of Anthranilic Acid

Anthranilic Acid

Menthyl Anthranilate

Menthol Acid Catalyst (e.g., H2SO4)

Water

Byproduct

Click to download full resolution via product page

Direct Esterification Pathway

An alternative route involves the transesterification of a more readily available ester, such as

methyl anthranilate, with menthol. This reaction is typically catalyzed by a base, such as

sodium methylate.
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Transesterification Pathway

Methyl Anthranilate

Menthyl Anthranilate

Menthol Base Catalyst (e.g., Sodium Methylate)

Methanol

Byproduct

Click to download full resolution via product page

Transesterification Pathway

Potential Enzymatic Synthesis (In Vitro Biosynthesis)
While a natural in vivo biosynthesis pathway for menthyl anthranilate is unknown, in vitro

enzymatic synthesis offers a potential biocatalytic route. Lipases are versatile enzymes known

to catalyze esterification reactions in non-aqueous media. The synthesis of other menthyl

esters and the lipase-catalyzed production of methyl anthranilate have been successfully

demonstrated.[3][4] This suggests that a similar approach could be employed for menthyl
anthranilate.
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Proposed Enzymatic Synthesis

Reactants Reaction Conditions

Anthranilic Acid

Menthyl Anthranilate

Menthol Immobilized Lipase (e.g., Candida antarctica lipase B) Organic Solvent (e.g., Hexane)

Water

Byproduct

Click to download full resolution via product page

Proposed Lipase-Catalyzed Synthesis

Experimental Protocols
The following sections provide detailed experimental protocols for the synthesis of menthyl
anthranilate.

Protocol for Direct Esterification
Objective: To synthesize menthyl anthranilate via acid-catalyzed esterification of anthranilic

acid and menthol.

Materials:

Anthranilic acid

Menthol

Concentrated sulfuric acid (H₂SO₄)

Toluene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b129310?utm_src=pdf-body-img
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium bicarbonate (NaHCO₃) solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve anthranilic acid (1 equivalent) and menthol (1.2

equivalents) in toluene.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 5 mol%) to the

stirring solution.

Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water, 5%

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator to obtain the crude product.

The crude menthyl anthranilate can be further purified by vacuum distillation or column

chromatography.

Protocol for Transesterification
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Objective: To synthesize menthyl anthranilate via base-catalyzed transesterification of methyl

anthranilate and menthol.

Materials:

Methyl anthranilate

Menthol

Sodium methylate (NaOMe)

Toluene

Ammonium chloride (NH₄Cl) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask with distillation setup

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Combine methyl anthranilate (1 equivalent) and menthol (1.5 equivalents) in a round-bottom

flask equipped with a distillation apparatus.

Add a catalytic amount of sodium methylate (approximately 5 mol%).

Heat the mixture and slowly distill off the methanol byproduct to drive the reaction to

completion.

Monitor the reaction progress by TLC or Gas Chromatography (GC).
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Once the reaction is complete, cool the mixture to room temperature and dissolve it in

toluene.

Wash the organic solution with saturated ammonium chloride solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under

reduced pressure.

Purify the resulting crude menthyl anthranilate by vacuum distillation.

Proposed Protocol for Enzymatic Synthesis
Objective: To explore the feasibility of synthesizing menthyl anthranilate using a lipase-

catalyzed esterification.

Materials:

Anthranilic acid

Menthol

Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B)

Anhydrous hexane (or another suitable organic solvent)

Molecular sieves (3Å)

Orbital shaker incubator

Gas chromatograph (GC) for analysis

Procedure:

In a sealed flask, combine anthranilic acid (1 mmol) and menthol (1.5 mmol) in 10 mL of

anhydrous hexane.

Add immobilized lipase (e.g., 50 mg of Novozym 435) and molecular sieves to the reaction

mixture to remove the water byproduct.
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Incubate the flask in an orbital shaker at a controlled temperature (e.g., 50-60°C) and

agitation speed (e.g., 200 rpm).

Periodically take aliquots from the reaction mixture and analyze the conversion to menthyl
anthranilate by GC.

After the reaction reaches equilibrium or the desired conversion, filter off the immobilized

enzyme for potential reuse.

Evaporate the solvent to obtain the product. Further purification can be achieved by column

chromatography if necessary.

Quantitative Data on Synthesis
The yield of menthyl anthranilate can vary depending on the synthetic route and reaction

conditions. Table 2 provides typical yields for the synthesis of anthranilate and menthyl esters

from the literature, which can serve as a benchmark for the synthesis of menthyl anthranilate.

Synthesis Method Reactants Catalyst/Enzyme Typical Yield (%)

Chemical Synthesis

(Transesterification)

Methyl anthranilate,

Menthol
Sodium methylate ~66%

Enzymatic Synthesis

(Esterification of

Menthyl Butyrate)

Menthol, Butyric

anhydride

Thermostable T1

lipase
>99%

Enzymatic Synthesis

(Esterification of

Methyl Anthranilate)

Anthranilic acid,

Methanol

Candida cylindracea

lipase
~5.4%

Conclusion
Menthyl anthranilate is a synthetic compound with no known natural occurrence or

biosynthetic pathway. Its production relies on chemical synthesis, primarily through direct

esterification or transesterification. The potential for a more sustainable, enzyme-catalyzed

synthesis exists and warrants further investigation, drawing upon successful methodologies for

similar ester compounds. This guide provides the foundational technical information, including

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/product/b129310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


physicochemical properties and detailed synthesis protocols, to support further research and

development of menthyl anthranilate for its various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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